Cas no 1882743-79-4 (benzyl N-ethyl-N-(prop-2-yn-1-yl)carbamate)

• Product Name: benzyl N-ethyl-N-(prop-2-yn-1-yl)carbamate
• CAS No: 1882743-79-4
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 6474950
• PubChem ID: 88975682
• Update Time: 2025-05-20

benzyl N-ethyl-N-(prop-2-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-ethyl-N-(prop-2-yn-1-yl)carbamate
• EN300-6282985
• 1882743-79-4
• SCHEMBL12891734

• Inchi： 1S/C13H15NO2/c1-3-10-14(4-2)13(15)16-11-12-8-6-5-7-9-12/h1,5-9H,4,10-11H2,2H3
• InChI Key： NLXGWIPAXDQMLO-UHFFFAOYSA-N
• SMILES： O(C(N(CC#C)CC)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl N-ethyl-N-(prop-2-yn-1-yl)carbamate

Benzyl N-ethyl-N-(prop-2-yn-1-yl)carbamate (CAS No. 1882743-79-4): An Overview of Its Properties and Applications

Benzyl N-ethyl-N-(prop-2-yn-1-yl)carbamate (CAS No. 1882743-79-4) is a versatile compound with significant potential in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structure, which combines a benzyl group, an ethyl group, and a propargyl (prop-2-yn-1-yl) group, all linked through a carbamate functional group. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The structure of benzyl N-ethyl-N-(prop-2-yn-1-yl)carbamate is particularly noteworthy. The benzyl group provides aromatic stability and reactivity, while the ethyl and propargyl groups offer additional functional handles for further chemical modifications. The carbamate linkage is known for its stability under a wide range of conditions, making the compound suitable for use in various synthetic pathways. This structural diversity allows for the creation of a wide array of derivatives with tailored properties, which can be utilized in drug discovery, polymer synthesis, and other advanced applications.

In the context of pharmaceutical research, benzyl N-ethyl-N-(prop-2-yn-1-yl)carbamate has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its potential in the development of novel drugs targeting specific biological pathways. For example, researchers have utilized this compound to synthesize small molecules that exhibit potent inhibitory activity against key enzymes involved in various diseases, such as cancer and neurodegenerative disorders. The ability to fine-tune the properties of these molecules through strategic modifications of the benzyl, ethyl, and propargyl groups has opened up new avenues for drug design and optimization.

One notable application of benzyl N-ethyl-N-(prop-2-yn-1-yl)carbamate is in the field of click chemistry. Click chemistry is a powerful tool for the rapid and efficient synthesis of complex molecules through highly selective reactions. The presence of the propargyl group in this compound makes it an excellent candidate for copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, which are widely used in bioconjugation and materials science. By leveraging this reactivity, scientists can create conjugates with precise control over their composition and functionality, leading to the development of advanced therapeutic agents and biomaterials.

In addition to its applications in pharmaceuticals and materials science, benzyl N-ethyl-N-(prop-2-yn-1-yl)carbamate has also been explored for its potential in chemical biology studies. Researchers have used this compound to probe cellular processes and protein interactions by incorporating it into probes and labels that can be selectively activated or detected within living systems. The ability to introduce this compound into biological assays without causing significant toxicity or interference has made it a valuable tool for understanding complex biological phenomena at the molecular level.

The synthesis of benzyl N-ethyl-N-(prop-2-yn-1-yl)carbamate is well-documented in the literature and can be achieved through several routes. One common method involves the reaction of benzyl chloroformate with ethylamine and propargylamine under controlled conditions. This multi-step process yields high-purity product with good yields, making it accessible for both academic research and industrial applications. The synthetic flexibility of this compound allows chemists to tailor its production to meet specific requirements, whether it be large-scale manufacturing or small-scale laboratory experiments.

The safety profile of benzyl N-ethyl-N-(prop-2-yn-1-y l)carbamate is another important consideration for its use in various applications. While it is generally considered safe when handled properly, standard laboratory precautions should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE), working in well ventilated areas, and disposing of waste materials according to local regulations.

In conclusion, benzyl N -ethyl-N-(prop -2 -yn -1 -y l)carb amate (CAS No. 1882743 -79 -4 ) is a multifaceted compound with a wide range of applications in pharmaceuticals , materials science , and chemical biology . Its unique structure , synthetic flexibility , and reactivity make it an invaluable tool for researchers seeking to develop novel compounds with specific properties . As research continues to advance , it is likely that new applications for this compound will emerge , further solidifying its importance in the scientific community .